BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 2,5-Dibromothiazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dibromothiazole

Cat. No.: B130459

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of 2,5-Dibromothiazole, including detailed operational and disposal
plans to ensure a safe laboratory environment.

Chemical Identifier and Properties

Property Value

Chemical Name 2,5-Dibromothiazole

CAS Number 4175-78-4[1]

Molecular Formula CsHBrz2NS[2]

Molecular Weight 242.92 g/mol [2]

Appearance Beige to white or brown crystalline powder[3]
Melting Point 45-49 °C

Flash Point 110 °C (230 °F) - closed cup

Hazard ldentification and GHS Classification

2,5-Dibromothiazole is classified as a hazardous substance. All personnel should be fully
aware of its potential dangers before handling.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b130459?utm_src=pdf-interest
https://www.benchchem.com/product/b130459?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-5-dibromothiazole.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromothiazole
https://www.lookchem.com/casno4175-78-4.html
https://www.benchchem.com/product/b130459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class GHS Classification  Signal Word Hazard Statement
Skin ) ) ) H315: Causes skin
) o Skin Irrit. 2 Warning o
Corrosion/Irritation irritation
Serious Eye ] ) H319: Causes serious
o Eye Irrit. 2 Warning o
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] ] H335: May cause
Toxicity (Single STOT SE 3 Warning

respiratory irritation
Exposure)

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure and
ensure personal safety.

PPE Category Recommended Equipment  Specifications

Eye/Face Protection Safety Goggles Tight-sealing safety goggles.

Skin Protection Chemical-resistant gloves Inspect gloves prior to use.

) ) Long-sleeved gown to prevent
Protective clothing ]
skin exposure.

A NIOSH/MSHA or European
Standard EN 149 approved
respirator, such as a dust mask
type N95 (US), should be used

if exposure limits are exceeded

Respiratory Protection Respirator

or if irritation is experienced.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial for preventing accidents and
exposure.

Engineering Controls:
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o Work in a well-ventilated area.

o Use a local exhaust ventilation system or a chemical fume hood.

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Have an
emergency eyewash station and safety shower readily accessible.

» Dispensing: Avoid the formation of dust and aerosols. Carefully weigh and transfer the
chemical in a designated area, preferably within a fume hood.

o General Practices: Avoid contact with skin, eyes, and clothing. Do not breathe dust or
vapors. Wash hands thoroughly after handling.

» Prohibitions: Do not eat, drink, or smoke in the laboratory area.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store locked up.

Incompatible materials include strong oxidizing agents.

Emergency Procedures: First Aid and Spill
Response

Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures:
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Immediately wash off with soap and plenty of

water. Consult a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill and Leak Response:

In the event of a spill, follow the established emergency protocol. The following workflow

diagram illustrates the key steps for a safe and effective response.
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Workflow for Chemical Spill Response

Evacuate Immediate Area & Alert Others

i

Assess the Spill
(Size, Location, Hazards)

i

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Sweep solid or absorb liquid)

Decontaminate the Area

Dispose of Waste
(In a labeled, sealed container)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for Chemical Spill Response.
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Disposal Plan

Proper disposal of 2,5-Dibromothiazole and its containers is essential to prevent
environmental contamination and comply with regulations.

Waste Collection:

o Collect waste 2,5-Dibromothiazole and any contaminated materials in a clearly labeled,
sealed, and appropriate container.

e The container must be compatible with the chemical.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2,5-
Dibromothiazole".

 Include any known hazard information.
Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

Disposal Method:

» Dispose of the contents and container in accordance with local, regional, and national
hazardous waste regulations. This should be done through an approved waste disposal
plant.

Decontamination:

o Decontaminate any equipment used, such as spatulas or glassware, by rinsing with an
appropriate solvent (e.g., acetone or ethanol) in a fume hood.
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e The rinsate should be collected as hazardous waste.

 All cleaning materials should also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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